Cas no 2680539-36-8 (4-(1,1-Difluoroethyl)-2-nitroaniline)

• Product Name: 4-(1,1-Difluoroethyl)-2-nitroaniline
• CAS No: 2680539-36-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• MDL: MFCD34186547
• CID: 5618761
• PubChem ID: 165943133
• Update Time: 2023-09-08

4-(1,1-Difluoroethyl)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• EN300-28309329
• Z4180300743
• 2680539-36-8
• 4-(1,1-difluoroethyl)-2-nitroaniline
• 4-(1,1-Difluoroethyl)-2-nitroaniline

• MDL： MFCD34186547
• Inchi： 1S/C8H8F2N2O2/c1-8(9,10)5-2-3-6(11)7(4-5)12(13)14/h2-4H,11H2,1H3
• InChI Key： IYGKCPRIYRIWAF-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(=C(C=1)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų